![molecular formula C13H20ClNO2 B13714814 3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrochloride CAS No. 1185303-87-0](/img/structure/B13714814.png)
3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrochloride typically involves the reaction of 3-methoxyphenol with pyrrolidine in the presence of a suitable base and solvent. The reaction conditions may vary, but common bases used include sodium hydroxide or potassium carbonate, and solvents such as ethanol or methanol are often employed .
Industrial Production Methods
it is likely that similar synthetic routes are scaled up using industrial-grade reagents and equipment to produce the compound in larger quantities .
Chemical Reactions Analysis
Types of Reactions
3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrochloride can undergo various chemical reactions, including:
Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.
Reduction: The compound can be reduced to form corresponding alcohols or amines.
Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).
Substitution: Common reagents for substitution reactions include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols).
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy group may yield aldehydes or carboxylic acids, while reduction may yield alcohols or amines .
Scientific Research Applications
3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrochloride has several scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and chemical reactions.
Biology: Employed in proteomics research to study protein interactions and functions.
Medicine: Investigated for potential therapeutic applications, including drug development and pharmacological studies.
Industry: Utilized in the production of various biochemical products and research tools.
Mechanism of Action
The mechanism of action of 3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to proteins or enzymes, altering their activity and function. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
- 3-[(3-Methoxyphenoxy)methyl]pyrrolidine
- 3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrobromide
- 3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydroiodide
Uniqueness
3-[(3-Methoxyphenoxy)methyl]pyrrolidinehydrochloride is unique due to its specific chemical structure and properties. The presence of the methoxy group and the pyrrolidine ring contributes to its distinct reactivity and applications in scientific research .
Properties
CAS No. |
1185303-87-0 |
---|---|
Molecular Formula |
C13H20ClNO2 |
Molecular Weight |
257.75 g/mol |
IUPAC Name |
3-[2-(3-methoxyphenoxy)ethyl]pyrrolidine;hydrochloride |
InChI |
InChI=1S/C13H19NO2.ClH/c1-15-12-3-2-4-13(9-12)16-8-6-11-5-7-14-10-11;/h2-4,9,11,14H,5-8,10H2,1H3;1H |
InChI Key |
ZRSCYCZEIOOJJE-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=CC=C1)OCCC2CCNC2.Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.